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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (2-
Bromovinyl)trimethylsilane, a versatile reagent in organic synthesis. The information is

compiled from material safety data sheets and general best practices for handling reactive

organosilane compounds. This document is intended to supplement, not replace, institutional

safety protocols and professional judgment.

Chemical and Physical Properties
(2-Bromovinyl)trimethylsilane is a flammable and reactive organosilane compound. Its

properties are summarized in the table below.
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Property Value References

Molecular Formula C5H11BrSi [1][2]

Molecular Weight 179.13 g/mol [1][2][3]

Appearance Liquid [4]

Density 1.167 g/mL at 25 °C [1][4][5][6]

Boiling Point 50-51 °C at 52 mmHg [1][4][5][6]

Flash Point 29 °C (84.2 °F) - closed cup [4]

Refractive Index n20/D 1.466 (lit.) [1][4][5][6]

Hazard Identification and Classification
(2-Bromovinyl)trimethylsilane is classified as a hazardous substance. All personnel handling

this chemical should be thoroughly familiar with its potential hazards.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
🔥 Warning

H226: Flammable

liquid and vapour.[7]

Skin irritation

(Category 2)
❕ Warning

H315: Causes skin

irritation.[7]

Serious eye irritation

(Category 2)
❕ Warning

H319: Causes serious

eye irritation.[7]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

❕ Warning
H335: May cause

respiratory irritation.[7]

Toxicological Information
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Detailed toxicological data for (2-Bromovinyl)trimethylsilane is limited.[8] Much of the

available information is based on related organosilicon compounds.

Toxicity Aspect Data

Acute Toxicity No data available.[8]

Skin Corrosion/Irritation Causes skin irritation.[7]

Serious Eye Damage/Irritation Causes serious eye irritation.[7]

Respiratory or Skin Sensitization

Prolonged or repeated exposure may cause

allergic reactions in certain sensitive individuals.

[8]

Germ Cell Mutagenicity No data available.[8]

Carcinogenicity
Not identified as a probable, possible or

confirmed human carcinogen by IARC.[8]

Reproductive Toxicity No data available.[8]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[7][8]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.[8]

Aspiration Hazard No data available.[8]

In general, organosilanes are considered to have low toxicity.[9] However, the lack of specific

data for (2-Bromovinyl)trimethylsilane necessitates cautious handling to minimize exposure.

Safe Handling and Storage
Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (2-Bromovinyl)trimethylsilane.
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PPE Type Specifications

Eye/Face Protection
Chemical splash goggles and a face shield are

required.[10]

Skin Protection
A flame-resistant lab coat and chemical-

resistant gloves (e.g., nitrile) are mandatory.[3]

Respiratory Protection

Use in a well-ventilated fume hood. If vapors or

aerosols are generated, a respirator with an

appropriate cartridge (e.g., type ABEK) is

required.[4][8]

Engineering Controls
All work with (2-Bromovinyl)trimethylsilane should be conducted in a certified chemical fume

hood to minimize inhalation exposure.[3][10] An emergency eyewash station and safety shower

must be readily accessible.[10]

Storage
Store containers in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[10] Keep containers tightly closed and under an inert atmosphere (e.g., argon or

nitrogen) to prevent contact with air and moisture.[1]

Experimental Protocols: A Generalized Approach
While specific experimental protocols for (2-Bromovinyl)trimethylsilane are not readily

available in the searched literature, a generalized procedure for its use in a common

application, such as a cross-coupling reaction, can be inferred from procedures for similar

compounds.

Disclaimer: The following is a generalized, illustrative protocol and must be adapted and

rigorously risk-assessed for any specific laboratory application.

Generalized Procedure for a Cross-Coupling Reaction
Inert Atmosphere: All glassware should be oven-dried and the reaction setup assembled

under an inert atmosphere (argon or nitrogen).[11]
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Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a

condenser, and a septum, dissolve the appropriate substrate and catalyst in a dry, degassed

solvent.

Addition of (2-Bromovinyl)trimethylsilane: Using a dry, gas-tight syringe, slowly add the

required amount of (2-Bromovinyl)trimethylsilane to the reaction mixture.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique (e.g., TLC, GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature and quench by the

slow addition of a suitable reagent (e.g., saturated aqueous ammonium chloride).

Extraction and Purification: Extract the product with an organic solvent, wash the organic

layer, dry it over an anhydrous salt (e.g., MgSO4), and concentrate it under reduced

pressure. Purify the crude product by column chromatography or distillation.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[8]

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.[8]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[8]

Fire Fighting Measures
Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.[8]

Wear self-contained breathing apparatus for firefighting if necessary.[8]
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Accidental Release Measures
Evacuate personnel to a safe area.[8] Wear appropriate PPE.[8] Contain the spill and prevent it

from entering drains.[8] Absorb the spillage with an inert material (e.g., sand, earth) and

dispose of it as hazardous waste.[8]

Visualizations
The following diagrams illustrate key workflows and relationships for the safe handling of (2-
Bromovinyl)trimethylsilane.
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Caption: General workflow for the storage and handling of (2-Bromovinyl)trimethylsilane.
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Caption: Reactivity and hazardous decomposition of (2-Bromovinyl)trimethylsilane.
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Caption: Emergency response workflow for incidents involving (2-Bromovinyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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